Cas no 4549-82-0 (2-Propenal, 3-(2-methylphenyl)-)

• Product name: 2-Propenal, 3-(2-methylphenyl)-
• CAS No: 4549-82-0
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 1517028
• PubChem ID: 53427414

2-Propenal, 3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(2-methylphenyl)-
• ALPHA-METHYLCINNAMALDEHYDE
• 4549-82-0
• AKOS017405036
• 2-methylcinnamicaldehyde
• 3-o-Tolyl-propenal
• ZAUAFFKABKNGKX-UHFFFAOYSA-N
• 3-(2-Methylphenyl)-2-propenal
• 2-Methylcinnamaldehyde
• DTXSID301307004

• Inchi： InChI=1S/C10H10O/c1-9-5-2-3-6-10(9)7-4-8-11/h2-8H,1H3
• InChI Key： ZAUAFFKABKNGKX-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C=CC=O

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.0407 at 63 °F (NTP, 1992)
• Boiling Point: 302 °F at 100 mm Hg (NTP, 1992)
• Flash Point: 175 °F (NTP, 1992)
• Refractive Index: 1.598-1.607
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes